Cas no 63785-38-6 (butyl N-(3,4-dichlorophenyl)carbamate)

• Product Name: butyl N-(3,4-dichlorophenyl)carbamate
• CAS No: 63785-38-6
• MF: C₁₁H₁₃Cl₂NO₂
• MW: 262.132421255112
• CID: 3083531
• PubChem ID: 1562694
• Update Time: 2025-05-24

butyl N-(3,4-dichlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Butyl (3,4-dichlorophenyl)carbamate
• butyl N-(3,4-dichlorophenyl)carbamate
• SCHEMBL10476873
• VU0509049-1
• AB00116021-01
• F3097-2286
• 63785-38-6
• AKOS002266278
• 667-206-6
• STK969117

• Inchi： 1S/C11H13Cl2NO2/c1-2-3-6-16-11(15)14-8-4-5-9(12)10(13)7-8/h4-5,7H,2-3,6H2,1H3,(H,14,15)
• InChI Key： SYAGECNPOQGRIW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(=O)OCCCC)Cl

Computed Properties

• Exact Mass: 261.0323340Da
• Monoisotopic Mass: 261.0323340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.3Ų

Additional information on butyl N-(3,4-dichlorophenyl)carbamate

Comprehensive Overview of Butyl N-(3,4-Dichlorophenyl)carbamate (CAS No. 63785-38-6)

Butyl N-(3,4-dichlorophenyl)carbamate, identified by its CAS number 63785-38-6, is a specialized chemical compound widely utilized in agricultural and industrial applications. This compound belongs to the carbamate family, known for their versatility in crop protection and material science. With the growing emphasis on sustainable agriculture and eco-friendly solutions, researchers are increasingly exploring the potential of butyl N-(3,4-dichlorophenyl)carbamate as a key ingredient in next-generation formulations.

The molecular structure of butyl N-(3,4-dichlorophenyl)carbamate features a carbamate group linked to a 3,4-dichlorophenyl moiety, which contributes to its unique physicochemical properties. This structural configuration enhances its stability and efficacy in various environments, making it a subject of interest for scientists and engineers. Recent studies have highlighted its role in optimizing pesticide formulations, where it acts as a stabilizer or synergist, improving the performance of active ingredients while minimizing environmental impact.

In the context of modern agricultural practices, butyl N-(3,4-dichlorophenyl)carbamate has garnered attention due to its compatibility with integrated pest management (IPM) systems. Farmers and agronomists are increasingly searching for compounds that align with sustainable farming principles, and this carbamate derivative offers a balanced approach. Its moderate persistence in soil and water systems makes it a viable option for reducing the ecological footprint of crop protection strategies.

Beyond agriculture, CAS 63785-38-6 has found applications in material science, particularly in the development of specialty polymers and coatings. Its ability to interact with other organic compounds allows for the creation of materials with enhanced durability and resistance to environmental stressors. Industries are exploring its use in biodegradable plastics and green chemistry initiatives, aligning with global trends toward circular economies and reduced waste.

The synthesis of butyl N-(3,4-dichlorophenyl)carbamate involves precise chemical reactions, often starting with 3,4-dichloroaniline as a precursor. Advanced analytical techniques, such as HPLC and mass spectrometry, are employed to ensure high purity and consistency in industrial batches. Quality control measures are critical, as even minor impurities can affect the compound's performance in end-use applications.

As regulatory frameworks evolve, the demand for eco-friendly alternatives in chemical manufacturing has surged. Butyl N-(3,4-dichlorophenyl)carbamate is being reevaluated for its potential to replace more hazardous substances in certain applications. Researchers are also investigating its degradation pathways to ensure compliance with environmental safety standards, a topic frequently searched by regulatory professionals and sustainability advocates.

In conclusion, butyl N-(3,4-dichlorophenyl)carbamate (CAS No. 63785-38-6) represents a multifaceted compound with significant relevance in contemporary science and industry. Its applications span agriculture, material science, and green chemistry, reflecting the compound's adaptability to modern challenges. As innovation continues, this carbamate derivative is poised to play a pivotal role in shaping sustainable solutions for the future.